Cas no 287957-36-2 (2,2,2-Trifluoroethyl Crotonate)

• Product Name: 2,2,2-Trifluoroethyl Crotonate
• CAS No: 287957-36-2
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD04038364
• CID: 852450
• PubChem ID: 5709615
• Update Time: 2025-05-24

2,2,2-Trifluoroethyl Crotonate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2,2,2-trifluoroethyl ester, (2E)-
• 2,2,2-Trifluoroethyl crotonate
• 2,2,2-trifluoroethyl (E)-but-2-enoate
• 2,2,2-Trifluoroethyl pyrazinoate
• 2,2,2-trifluoroethyl trans-crotonate
• 2-pyrazinecarboxylic acid 2,2,2-trifluoroethyl ester
• AC1L3V3F
• AG-D-79139
• BRN 5334238
• CHEMBL19568
• CTK4C1698
• Pyrazinecarboxylic acid, 2,2,2-trifluoroethyl ester
• SureCN5791227
• trifluoroethyl crotonate
• trifluoroethyl transcrotonate
• MFCD04038364
• ONXSXFVUGJKVRW-NSCUHMNNSA-N
• AKOS006229178
• 287957-36-2
• (E)-2,2,2-trifluoroethyl but-2-enoate
• SCHEMBL21112017
• 2,2,2-Trifluoroethyl Crotonate

• MDL： MFCD04038364
• Inchi： 1S/C6H7F3O2/c1-2-3-5(10)11-4-6(7,8)9/h2-3H,4H2,1H3/b3-2+
• InChI Key： ONXSXFVUGJKVRW-NSCUHMNNSA-N
• SMILES： FC(COC(/C=C/C)=O)(F)F

Computed Properties

• Exact Mass: 168.03981
• Monoisotopic Mass: 168.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 52-53°C 115mm
• Flash Point: 37°C
• PSA: 26.3

2,2,2-Trifluoroethyl Crotonate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3272
• Hazard Category Code： 10
• Safety Instruction： 16
• Hazardous Material Identification：
• HazardClass：FLAMMABLE

Additional information on 2,2,2-Trifluoroethyl Crotonate

Introduction to 2,2,2-Trifluoroethyl Crotonate (CAS No. 287957-36-2)

2,2,2-Trifluoroethyl Crotonate, identified by the chemical identifier CAS No. 287957-36-2, is a fluorinated ester that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of β-keto esters, which are versatile intermediates widely utilized in the synthesis of various bioactive molecules. The introduction of fluorine atoms into the crotonate backbone enhances the lipophilicity and metabolic stability of the molecule, making it a valuable building block in drug discovery and material science applications.

The structural motif of 2,2,2-Trifluoroethyl Crotonate consists of a crotonic acid derivative where the alkoxy group is replaced by a trifluoroethyl moiety. This modification imparts unique electronic and steric properties to the compound, influencing its reactivity and interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate pharmacokinetic profiles, including improving binding affinity and reducing susceptibility to metabolic degradation.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable pharmacological properties. CAS No. 287957-36-2 serves as a critical precursor in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, where the trifluoroethyl group enhances binding to protein active sites. Additionally, this compound has been explored in the development of antiviral agents, leveraging its ability to interfere with viral protease activity.

The synthesis of 2,2,2-Trifluoroethyl Crotonate typically involves the esterification of crotonic acid with trifluoroethanol under acidic conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can access high-quality starting materials for further derivatization. Recent advancements in catalytic systems have enabled greener synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation.

One of the most compelling aspects of CAS No. 287957-36-2 is its role in medicinal chemistry innovation. Researchers have utilized this compound to develop next-generation therapeutics with improved efficacy and reduced side effects. For example, fluorinated β-keto esters derived from trifluoroethyl Crotonate have shown promise in treating inflammatory diseases by modulating immune responses through selective targeting of cytokine pathways. The ability to fine-tune molecular properties via fluorine substitution allows for the creation of highly specific pharmacophores.

The applications of 2,2,2-Trifluoroethyl Crotonate extend beyond pharmaceuticals into materials science and agrochemicals. Its incorporation into polymer formulations enhances thermal stability and chemical resistance, making it valuable for high-performance materials used in industrial applications. Furthermore, fluorinated compounds derived from this precursor have been investigated for their potential as pest control agents due to their bioactivity against resistant strains of insects.

As research continues to uncover new applications for fluorinated chemicals, the significance of intermediates like CAS No. 287957-36-2 will only grow. Collaborative efforts between academia and industry are essential to drive innovation and ensure that these compounds are developed sustainably and responsibly. The future may see even more sophisticated derivatives being explored for their therapeutic potential or industrial utility.

In conclusion,CAS No. 287957-36-2, corresponding to trifluoroethyl Crotonate, represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features make it an indispensable tool for chemists seeking to create novel bioactive molecules with enhanced pharmacological profiles. As our understanding of fluorine chemistry evolves， so too will the applications and impact of this remarkable compound.